3-((2,5-dioxopyrrolidin-1-yl)methyl)-N-(4-methoxybenzyl)azetidine-1-carboxamide

• IUPAC Name: 3-[(2,5-dioxopyrrolidin-1-yl)methyl]-N-[(4-methoxyphenyl)methyl]azetidine-1-carboxamide
• InChI: InChI=1S/C17H21N3O4/c1-24-14-4-2-12(3-5-14)8-18-17(23)19-9-13(10-19)11-20-15(21)6-7-16(20)22/h2-5,13H,6-11H2,1H3,(H,18,23)
• InChI Key: BWZJBDOALKCZAF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CNC(=O)N2CC(C2)CN3C(=O)CCC3=O
• Molecular Formula: C17H21N3O4
• Molecular Weight: 331.4 g/mol

Description

3-((2,5-dioxopyrrolidin-1-yl)methyl)-N-(4-methoxybenzyl)azetidine-1-carboxamide, also known as DMXAA, is a small molecule drug that has been studied extensively for its potential therapeutic applications in cancer treatment. DMXAA was first discovered in the early 1990s and has since undergone numerous preclinical and clinical studies to evaluate its efficacy and safety in cancer therapy.

Scientific Research Applications

Synthesis and Biological Activities

• Research on various heterocyclic compounds derived from visnaginone and khellinone demonstrated significant analgesic and anti-inflammatory activities, highlighting the potential of such compounds in developing new therapeutic agents (Abu‐Hashem, Al-Hussain, & Zaki, 2020).
• A study on the synthesis and cytotoxicity of 5-Aminopyrazole and Pyrazolo[1,5-a]pyrimidine Derivatives against Ehrlich Ascites Carcinoma (EAC) cells indicates the utility of these compounds in cancer research, showcasing how similar structures might be applied to explore anticancer properties (Hassan, Hafez, & Osman, 2014).

Chemical Synthesis and Optimization

• Studies on the synthesis of azetidines, pyrrolidines, and indolines through palladium-catalyzed intramolecular amination demonstrate advanced methodologies in organic synthesis, relevant for creating complex molecules for pharmaceutical applications (He et al., 2012).

Antimicrobial and Antitubercular Activities

• The synthesis and evaluation of Schiff’s bases and 2-azetidinones of isonocotinyl hydrazone as potential antidepressant and nootropic agents, alongside their antimicrobial and antitubercular activities, highlight the multifaceted applications of novel synthetic compounds in addressing a range of diseases (Thomas, Nanda, Kothapalli, & Hamane, 2016).

Potential Therapeutic Applications

• A study on the design and synthesis of serotonin-3 (5-HT3) receptor antagonists indicates the potential of chemically synthesized compounds in developing new treatments for conditions mediated by specific receptor pathways (Kuroita, Sakamori, & Kawakita, 1996).